Cas no 1805752-37-7 (Methyl 2-methyl-5-(3-oxopropyl)phenylacetate)

• Product Name: Methyl 2-methyl-5-(3-oxopropyl)phenylacetate
• CAS No: 1805752-37-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5000494
• Update Time: 2025-11-02

Methyl 2-methyl-5-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-5-(3-oxopropyl)phenylacetate

• Inchi： 1S/C13H16O3/c1-10-5-6-11(4-3-7-14)8-12(10)9-13(15)16-2/h5-8H,3-4,9H2,1-2H3
• InChI Key： CSXAIBIPMPGMNM-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C=CC=1C)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Methyl 2-methyl-5-(3-oxopropyl)phenylacetate

Methyl 2-methyl-5-(3-oxopropyl)phenylacetate (CAS No. 1805752-37-7): A Comprehensive Overview

Methyl 2-methyl-5-(3-oxopropyl)phenylacetate (CAS No. 1805752-37-7) is an organic compound with significant potential in pharmaceutical and fragrance applications. This ester derivative is characterized by its unique molecular structure, combining a phenylacetate core with a 3-oxopropyl substituent. The compound's versatility makes it a subject of interest for researchers and industry professionals alike.

The chemical properties of Methyl 2-methyl-5-(3-oxopropyl)phenylacetate include a molecular weight of 220.26 g/mol and a purity typically exceeding 98%. Its CAS number 1805752-37-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability under standard conditions and solubility in common organic solvents enhance its utility in various applications.

Recent trends in pharmaceutical intermediates and flavor & fragrance industries have increased demand for specialized esters like Methyl 2-methyl-5-(3-oxopropyl)phenylacetate. Researchers are particularly interested in its potential as a building block for drug development, with studies exploring its role in synthesizing novel therapeutic agents. The compound's structural features make it valuable for creating molecules with enhanced bioavailability.

In the fragrance industry, Methyl 2-methyl-5-(3-oxopropyl)phenylacetate is gaining attention for its potential to contribute unique olfactory profiles. Perfumers value esters for their ability to impart fruity and floral notes, and this compound's specific structure may offer new aromatic possibilities. The growing consumer demand for sustainable fragrance ingredients has spurred research into eco-friendly synthesis methods for such compounds.

The synthesis of Methyl 2-methyl-5-(3-oxopropyl)phenylacetate typically involves esterification reactions under controlled conditions. Modern green chemistry approaches are being applied to optimize the production process, reducing environmental impact while maintaining high yields. These advancements align with the chemical industry's focus on sustainable manufacturing practices.

Quality control for CAS 1805752-37-7 involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and fragrance applications. The increasing availability of high-purity Methyl 2-methyl-5-(3-oxopropyl)phenylacetate has facilitated more extensive research into its potential uses.

Market analysis indicates growing interest in specialized esters like Methyl 2-methyl-5-(3-oxopropyl)phenylacetate, particularly in Asia-Pacific regions where pharmaceutical and fragrance industries are expanding rapidly. The compound's CAS number 1805752-37-7 frequently appears in patent applications and research publications, signaling its importance in innovative chemical development.

Researchers are investigating the biological activity of Methyl 2-methyl-5-(3-oxopropyl)phenylacetate derivatives, with preliminary studies suggesting potential applications in various therapeutic areas. The compound's structural flexibility allows for modifications that could lead to novel drug candidates, particularly in areas addressing metabolic disorders and inflammatory conditions.

From a regulatory perspective, Methyl 2-methyl-5-(3-oxopropyl)phenylacetate is generally recognized as safe for research and industrial use when handled according to standard laboratory protocols. Its CAS registry number 1805752-37-7 provides clear identification for safety assessments and regulatory compliance across different jurisdictions.

The future outlook for Methyl 2-methyl-5-(3-oxopropyl)phenylacetate appears promising, with potential applications expanding beyond current uses. As synthetic methodologies advance and analytical techniques become more sophisticated, researchers anticipate discovering new properties and applications for this versatile compound. The growing emphasis on bio-based chemicals may further drive innovation in its production and utilization.

For researchers and industry professionals seeking detailed technical information about CAS 1805752-37-7, numerous scientific databases provide comprehensive data on its physical properties, spectral characteristics, and synthetic pathways. The compound's unique combination of structural features continues to make Methyl 2-methyl-5-(3-oxopropyl)phenylacetate a valuable subject for chemical research and development.